Cas no 1219803-59-4 (3,5-Dimethylphenol-2,4,6-d3,OD)

• Product Name: 3,5-Dimethylphenol-2,4,6-d3,OD
• CAS No: 1219803-59-4
• MF: C₈H₁₀O
• MW: 126.189049243927
• CID: 1058293
• Update Time: 2025-10-31

3,5-Dimethylphenol-2,4,6-d3,OD Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethylphenol-2,4,6-d3, OD
• 3,5-Dimethylphenol-2,4,6-d3, OD1000µg
• 3,5-Dimethylphenol-2,4,6-d3,OD

• Inchi： 1S/C8H10O/c1-6-3-7(2)5-8(9)4-6/h3-5,9H,1-2H3/i3D,4D,5D/hD
• InChI Key： TUAMRELNJMMDMT-NKWHLQRWSA-N
• SMILES： C1(O[2H])C([2H])=C(C([2H])=C(C)C=1[2H])C

Additional information on 3,5-Dimethylphenol-2,4,6-d3,OD

Research Brief on 3,5-Dimethylphenol-2,4,6-d3,OD (CAS: 1219803-59-4) in Chemical Biology and Pharmaceutical Applications

The deuterated compound 3,5-Dimethylphenol-2,4,6-d3,OD (CAS: 1219803-59-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique isotopic properties and potential applications in drug metabolism studies. This stable isotope-labeled analog of 3,5-dimethylphenol serves as a valuable tool for tracing molecular pathways and understanding pharmacokinetic behaviors in biological systems.

Recent studies have demonstrated the compound's utility as an internal standard in mass spectrometry-based analytical methods. The deuterium labeling at three positions (2,4,6) provides distinct mass spectral signatures that enable precise quantification while maintaining nearly identical chemical properties to the non-deuterated form. This characteristic makes it particularly valuable for accurate measurement of parent compounds and metabolites in complex biological matrices.

In pharmaceutical development, 1219803-59-4 has been employed in metabolic stability studies of phenolic drug candidates. A 2023 publication in the Journal of Medicinal Chemistry reported its use in tracking the oxidative metabolism of structurally related compounds, revealing novel insights into cytochrome P450-mediated transformations. The deuterium kinetic isotope effect observed in these studies provided crucial information about rate-limiting steps in metabolic pathways.

Emerging applications include its use in nuclear magnetic resonance (NMR) spectroscopy as a molecular probe. The distinct deuterium signals allow researchers to monitor molecular interactions and conformational changes in real-time, particularly in studies of protein-ligand binding. Recent work published in ACS Chemical Biology demonstrated its effectiveness in mapping binding sites of phenolic compounds to therapeutic targets.

The synthesis and characterization of 3,5-Dimethylphenol-2,4,6-d3,OD continue to be refined, with recent advances in catalytic deuteration methods improving both yield and isotopic purity. A 2024 study in Organic Process Research & Development described an optimized synthetic route that achieves >98% deuterium incorporation while maintaining scalability for industrial applications.

Quality control and analytical methods for this compound have also seen significant improvements. Recent developments in LC-MS/MS techniques allow for detection at sub-nanomolar concentrations, facilitating its use in trace-level metabolic studies. These advancements are particularly relevant for preclinical drug development where understanding minor metabolic pathways can be crucial for safety assessment.

Future research directions for 1219803-59-4 include expanded applications in environmental fate studies of phenolic pollutants and exploration of its potential as a building block for more complex deuterated pharmaceuticals. The compound's stability and well-characterized properties make it an attractive candidate for these emerging applications in chemical biology research.